Cas no 90817-34-8 (2-Methylamino-3-amino-6-methoxypyridine)

2-Methylamino-3-amino-6-methoxypyridine is a versatile heterocyclic compound featuring a pyridine core substituted with methylamino, amino, and methoxy functional groups. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of active ingredients requiring precise functionalization. The presence of multiple reactive sites allows for selective modifications, enabling tailored applications in medicinal chemistry. The methoxy group enhances solubility and stability, while the amino and methylamino groups offer opportunities for further derivatization. This compound is commonly utilized in research settings for the synthesis of complex molecules, demonstrating consistent reactivity and compatibility with a range of synthetic protocols.
2-Methylamino-3-amino-6-methoxypyridine structure
90817-34-8 structure
Product Name:2-Methylamino-3-amino-6-methoxypyridine
CAS No:90817-34-8
MF:C7H11N3O
MW:153.181740999222
MDL:MFCD08275116
CID:61447
Update Time:2025-05-28

2-Methylamino-3-amino-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

    • 6-Methoxy-N2-methylpyridine-2,3-diamine
    • 3-Amino-2-methylamino-6-methoxypyridine
    • 2-METHYLAMINO-3-AMINO-6-METHOXYPYRIDINE
    • 6-methoxy-2-N-methylpyridine-2,3-diamine
    • 3-amino-6-methoxy-2-(methylamino)-pyridine
    • 3-Amino-6-methoxy-2-(methylamino)pyridine
    • 6-Methoxy-N2-methyl-2,3-pyridinediamine (ACI)
    • 2,3-Pyridinediamine 6-methoxy-N2-methyl-
    • 2-Methylamino-3-amino-6-methoxypyridine
    • MDL： MFCD08275116
    • Inchi： 1S/C7H11N3O/c1-9-7-5(8)3-4-6(10-7)11-2/h3-4H,8H2,1-2H3,(H,9,10)
    • InChI Key： ATCBPVDYYNJHSG-UHFFFAOYSA-N
    • SMILES： N1C(NC)=C(N)C=CC=1OC

Computed Properties

  • Exact Mass: 153.09000
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2

Experimental Properties

  • Density: 1.141 g/mL at 20 °C(lit.)
  • Boiling Point: 78-81 °C10 mm Hg(lit.)
  • Flash Point: 140 °F
  • Refractive Index: n20/D 1.549(lit.)
  • PSA: 60.17000
  • LogP: 1.36830

2-Methylamino-3-amino-6-methoxypyridine Security Information

  • Hazardous Material transportation number：UN 1989 3/PG 3
  • WGK Germany：3
  • Hazard Category Code： 10-37/38
  • Safety Instruction： 26-39
  • FLUKA BRAND F CODES：8-10-23
  • RTECS：QS2980000
  • Hazardous Material Identification： Xi
  • Risk Phrases：R10

2-Methylamino-3-amino-6-methoxypyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Methylamino-3-amino-6-methoxypyridine Pricemore >>

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2-Methylamino-3-amino-6-methoxypyridine Production Method

Production Method 1

94166-58-2 94166-58-2
90817-34-8 90817-34-8
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: 1,4-Dioxane
Reference
Molecular Design, Synthesis, and Hypoglycemic Activity of a Series of Thiazolidine-2,4-diones
Oguchi, Minoru; Wada, Kunio; Honma, Hidehito; Tanaka, Asako; Kaneko, Tomoko; et al, Journal of Medicinal Chemistry, 2000, 43(16), 3052-3066

2-Methylamino-3-amino-6-methoxypyridine Raw materials

2-Methylamino-3-amino-6-methoxypyridine Preparation Products

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